3-Benzidino-6-(4-chlorophenyl)pyridazine
Overview
Description
3-Benzidino-6-(4-chlorophenyl)pyridazine is an inhibitor of delayed rectifier and transient outward potassium currents .
Molecular Structure Analysis
The molecular formula of this compound is C22H17ClN4. The InChI string isInChI=1S/C22H17ClN4/c23-18-7-1-17 (2-8-18)21-13-14-22 (27-26-21)25-20-11-5-16 (6-12-20)15-3-9-19 (24)10-4-15/h1-14H,24H2, (H,25,27) . The compound has a molecular weight of 372.8 g/mol . Physical And Chemical Properties Analysis
The compound is a solid with a light yellow color. It is soluble in DMSO to a concentration greater than 14 mg/mL . The compound has a topological polar surface area of 63.8 Ų and a complexity of 438 .Scientific Research Applications
Interaction with Central and Mitochondrial Benzodiazepine Receptors
3-Benzidino-6-(4-chlorophenyl)pyridazine and related compounds have been studied for their interaction with central and mitochondrial (peripheral-type) benzodiazepine receptors. A study found that imidazo[1,2-b]pyridazines, which include similar compounds, are generally more selective for mitochondrial receptors (Barlin, Davies, & Harrison, 1997).
Solid Phase Synthesis Applications
In the field of synthetic chemistry, this compound-related compounds have been synthesized using novel methods. A study described the solid phase synthesis of 3,6-disubstituted pyridazine derivatives, highlighting the versatility of these compounds in chemical synthesis (Chenyu, LamYulin, & LeeSoo-Ying, 2001).
Corrosion Inhibition in Mild Steel
Pyridazine derivatives, which include this compound, have been studied for their inhibitory effects on the corrosion of mild steel. These compounds demonstrate protective performances against steel corrosion, making them significant in industrial applications (Mashuga, Olasunkanmi, & Ebenso, 2017).
Antidepressant Potential
Some pyridazine derivatives have been investigated for their potential antidepressant effects. Although not directly studying this compound, these studies provide insights into the broader applications of pyridazine compounds in the field of psychopharmacology (Rubat, Coudert, Bastide, & Tronche, 1995).
Blocking Potassium Current in Neurons
Research indicates that 3-Benzidino-6(4-chlorophenyl) pyridazine blocks specific potassium currents in rat hippocampal pyramidal neurons, demonstrating its potential for neurological research applications (Du, Zhang, Li, & Yang, 2006).
Antimicrobial and Antioxidant Activities
New annulated pyridazine derivatives, related to this compound, have shown antimicrobial and antioxidant activities, broadening the scope of its potential applications in pharmaceuticals and biochemistry (Hashem et al., 2019).
Mechanism of Action
Target of Action
The primary targets of 3-Benzidino-6-(4-chlorophenyl)pyridazine are the delayed rectifier and transient outward potassium currents . These currents play a crucial role in the repolarization phase of the action potential in neurons, thereby controlling the frequency and pattern of neuronal firing.
Mode of Action
This compound acts as an inhibitor of these potassium currents . It blocks the action of these currents, thereby affecting the repolarization phase of the action potential. The IC50 values for the blocking action of this compound on IKDR and IKA were calculated as 7.13 μM and 0.55 μM , respectively .
Result of Action
The result of the action of this compound is the alteration of neuronal firing patterns due to the inhibition of the delayed rectifier and transient outward potassium currents . This can potentially affect various neuronal functions and processes.
Safety and Hazards
properties
IUPAC Name |
N-[4-(4-aminophenyl)phenyl]-6-(4-chlorophenyl)pyridazin-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17ClN4/c23-18-7-1-17(2-8-18)21-13-14-22(27-26-21)25-20-11-5-16(6-12-20)15-3-9-19(24)10-4-15/h1-14H,24H2,(H,25,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABGCSSPCKSVMHI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(C=C2)NC3=NN=C(C=C3)C4=CC=C(C=C4)Cl)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17ClN4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70696530 |
Source
|
| Record name | N~4~-[6-(4-Chlorophenyl)pyridazin-3-yl][1,1'-biphenyl]-4,4'-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70696530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
372.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
901773-91-9 |
Source
|
| Record name | N~4~-[6-(4-Chlorophenyl)pyridazin-3-yl][1,1'-biphenyl]-4,4'-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70696530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Benzidino-6(4-chlorophenyl)pyridazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(3,3,4,4,5,5,6,6,6-Nonafluorohexyl)benzyloxycarbonyloxy]succinimide](/img/structure/B3183233.png)
![2-{[(5-Bromothiophen-2-yl)methyl]sulfanyl}ethan-1-amine](/img/structure/B3183253.png)
![2-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-N-(4-sulfamoylphenyl)acetamide](/img/structure/B3183286.png)
![5-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}furan-2-carboxylic acid](/img/structure/B3183342.png)
